Cas no 790263-55-7 (2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid)

• Product Name: 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid
• CAS No: 790263-55-7
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 3107028
• PubChem ID: 3783105
• Update Time: 2025-05-22

2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid
• HMS1789N04
• 2-(3-cyclopentylpropanoylamino)-4,5-dimethoxybenzoic acid
• 2-(3-cyclopentylpropanamido)-4,5-dimethoxybenzoic acid
• AKOS000117454
• 790263-55-7
• Z56347003
• 2-(3-cyclopentylpropanamido)-4,5-dimethoxybenzoicacid
• EN300-09541

• Inchi： 1S/C17H23NO5/c1-22-14-9-12(17(20)21)13(10-15(14)23-2)18-16(19)8-7-11-5-3-4-6-11/h9-11H,3-8H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： PWCGNXFMBRRUND-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCC1)NC1C=C(C(=CC=1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 321.15762283Da
• Monoisotopic Mass: 321.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid

2-[(3-Cyclopentylpropanoyl)amino]-4,5-Dimethoxybenzoic Acid: A Comprehensive Overview

The compound 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid, identified by the CAS number 790263-55-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoic acid core substituted with amino and methoxy groups, along with a cyclopentylpropanoyl side chain. The combination of these functional groups imparts distinctive chemical properties and biological activities, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of this compound in the field of drug discovery. The presence of the cyclopentyl group is known to enhance the pharmacokinetic properties of molecules, such as bioavailability and stability. Additionally, the methoxy groups attached to the benzoic acid ring are known to play a crucial role in modulating the molecule's solubility and bioactivity. These features make this compound a promising candidate for the development of novel therapeutic agents targeting various diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The synthesis typically involves the coupling of the cyclopentylpropanoyl group with the amino-substituted benzoic acid derivative. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the final product meets stringent quality control standards required for pharmaceutical applications.

The biological activity of 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. Furthermore, preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

The structural versatility of this compound also makes it suitable for use in other areas beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science. Researchers have investigated its use as a ligand in transition metal complexes for applications in homogeneous catalysis and sensor development.

In conclusion, 2-[(3-cyclopentylpropanoyl)amino]-4,5-dimethoxybenzoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academia and industry.